Cas no 502435-19-0 (2-fluoro-6-methoxy-N-methylaniline)

• Product Name: 2-fluoro-6-methoxy-N-methylaniline
• CAS No: 502435-19-0
• MF: C₈H₁₀FNO
• MW: 155.169505596161
• MDL: MFCD18824826
• CID: 1022671
• PubChem ID: 21161343
• Update Time: 2025-11-02

2-fluoro-6-methoxy-N-methylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-fluoro-6-methoxy-N-methyl- (9CI)
• 2-fluoro-6-methoxy-N-methylaniline
• 502435-19-0
• BENZENAMINE, 2-FLUORO-6-METHOXY-N-METHYL-
• SCHEMBL9285762
• DB-273759
• DTXSID50611105
• EN300-2912044

• MDL： MFCD18824826
• Inchi： 1S/C8H10FNO/c1-10-8-6(9)4-3-5-7(8)11-2/h3-5,10H,1-2H3
• InChI Key： XLZOBEZHMQLSFK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1NC)OC

Computed Properties

• Exact Mass: 155.074642105g/mol
• Monoisotopic Mass: 155.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-fluoro-6-methoxy-N-methylaniline

2-Fluoro-6-methoxy-N-methylaniline (CAS No. 502435-19-0): A Versatile Chemical Intermediate for Modern Applications

2-Fluoro-6-methoxy-N-methylaniline (CAS No. 502435-19-0) is an important fluorinated aromatic amine compound that has gained significant attention in pharmaceutical and agrochemical research. This specialty chemical intermediate features a unique molecular structure combining fluoro and methoxy substituents on an aromatic ring with an N-methylaniline moiety, making it valuable for various synthetic applications.

The compound's molecular formula is C₈H₁₀FNO, with a molecular weight of 155.17 g/mol. Its structural features include: a fluoro group at the 2-position, a methoxy group at the 6-position, and an N-methylamino group attached to the benzene ring. This specific substitution pattern contributes to its electronic properties and reactivity, which are frequently explored in medicinal chemistry and material science applications.

Recent trends in drug discovery have shown increased interest in fluorinated compounds like 2-fluoro-6-methoxy-N-methylaniline, as the fluorine atom can significantly influence a molecule's biological activity, metabolic stability, and membrane permeability. Pharmaceutical researchers particularly value this compound as a building block for developing novel central nervous system (CNS) drugs and selective enzyme inhibitors.

In the agrochemical sector, 2-fluoro-6-methoxy-N-methylaniline serves as a key intermediate for synthesizing advanced crop protection agents. The compound's structural features allow for the development of pesticides and herbicides with improved selectivity and environmental profiles. Current research focuses on creating next-generation agrochemicals with reduced ecological impact while maintaining high efficacy.

The synthesis of 2-fluoro-6-methoxy-N-methylaniline typically involves multi-step organic reactions starting from commercially available precursors. Modern synthetic approaches emphasize green chemistry principles, aiming to reduce waste generation and improve atom economy. Many researchers are investigating catalytic methods and flow chemistry techniques to optimize the production process of this valuable intermediate.

From a material science perspective, this compound shows promise in the development of organic electronic materials. Its electron-donating and withdrawing substituents make it interesting for designing charge transport materials used in organic light-emitting diodes (OLEDs) and organic photovoltaics. The growing demand for flexible electronics and energy-efficient displays has increased research into such advanced materials.

Quality control of 2-fluoro-6-methoxy-N-methylaniline is crucial for its applications. Analytical techniques like HPLC, GC-MS, and NMR spectroscopy are routinely employed to ensure purity and confirm structural integrity. The compound typically appears as a light yellow to brown liquid or solid at room temperature, with solubility characteristics that vary depending on the solvent system.

Market analysis indicates steady growth in demand for fluorinated aromatic amines like 2-fluoro-6-methoxy-N-methylaniline. The compound's price and availability fluctuate based on raw material costs and regional production capacities. Major chemical suppliers are expanding their portfolios of custom synthesis and contract manufacturing services to meet the needs of pharmaceutical and agrochemical companies.

Safety considerations for handling 2-fluoro-6-methoxy-N-methylaniline include standard laboratory precautions. Proper personal protective equipment (PPE) should be used, and the compound should be handled in well-ventilated areas. While not classified as highly hazardous, appropriate storage conditions (typically cool and dry environments) help maintain its stability over time.

Future research directions for 2-fluoro-6-methoxy-N-methylaniline include exploring its potential in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs), which represent cutting-edge approaches in drug discovery. Additionally, its application in developing fluorescent probes and molecular sensors is an active area of investigation in chemical biology.

The compound's versatility ensures its continued importance in organic synthesis and chemical research. As regulatory requirements evolve and industries seek more sustainable solutions, 2-fluoro-6-methoxy-N-methylaniline and its derivatives will likely play significant roles in developing innovative products that address current challenges in healthcare, agriculture, and advanced materials.